Cas no 2138010-41-8 (5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine
• CAS No: 2138010-41-8
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5872588
• PubChem ID: 165480057
• Update Time: 2025-08-02

5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine
• EN300-1110956
• 2138010-41-8

• Inchi： 1S/C8H15N3O/c1-3-4-12-6-11-7(2)5-8(9)10-11/h5H,3-4,6H2,1-2H3,(H2,9,10)
• InChI Key： LOLUXFGLPNHIPJ-UHFFFAOYSA-N
• SMILES： O(CCC)CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine

Introduction to 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine (CAS No. 2138010-41-8)

5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine, identified by the chemical identifier CAS No. 2138010-41-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative belongs to the pyrazole class, a scaffold widely recognized for its biological activity and structural versatility. The presence of a propoxymethyl group at the 1-position and a methyl group at the 5-position, along with an amine functionality at the 3-position, imparts unique electronic and steric properties that make this molecule a promising candidate for further exploration in drug discovery.

The pyrazole core is a privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological activities ranging from antiviral and anti-inflammatory to anticancer and antimicrobial properties. The structural features of 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine suggest potential interactions with various biological targets, making it an attractive molecule for computational modeling and experimental validation. Recent advancements in structure-based drug design have highlighted the importance of optimizing such scaffolds to enhance binding affinity and selectivity.

In the context of modern drug development, the propoxymethyl side chain serves as a key pharmacophoric element. This moiety can influence both hydrophobicity and metabolic stability, critical factors in the design of orally bioavailable compounds. The amine group at the 3-position provides a site for further derivatization, allowing chemists to explore diverse functional groups that may modulate pharmacological activity. Such modifications are essential for fine-tuning the compound's pharmacokinetic profile and therapeutic efficacy.

Recent studies have demonstrated the utility of pyrazole derivatives in addressing unmet medical needs. For instance, modifications of the pyrazole ring have led to compounds with enhanced potency against enzymes involved in inflammatory pathways, such as COX-2 and LOX. The 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine structure aligns well with these trends, offering a potential lead compound for further optimization. Computational studies using molecular docking have suggested that this molecule may interact with binding pockets of interest in protein targets associated with neurological disorders.

The synthesis of 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine involves multi-step organic transformations, including condensation reactions to form the pyrazole ring and subsequent functionalization at specific positions. Advances in synthetic methodologies have enabled more efficient and scalable production of such heterocyclic compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in introducing complexity into the molecular framework while maintaining high yields.

The pharmacological potential of 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine has not been exhaustively explored, but preliminary data suggest promising interactions with biological systems. In vitro assays have indicated activity against certain enzyme targets, warranting further investigation into its mechanism of action. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit overlapping therapeutic effects while potentially offering improved tolerability or efficacy.

One area of active research is the exploration of pyrazole derivatives as kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, making them attractive targets for therapeutic intervention. The unique arrangement of functional groups in 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine may facilitate interactions with ATP-binding sites on kinases, leading to inhibition of aberrant signaling pathways associated with diseases such as cancer and autoimmune disorders. Further biochemical characterization is needed to validate these hypotheses.

The compound's solubility profile and stability under various conditions are also critical considerations in drug development. Preliminary solubility studies indicate moderate water solubility, which could influence formulation strategies for oral or parenteral administration. Additionally, assessing metabolic stability through liver microsome incubations would provide insights into its potential degradation pathways and half-life in vivo.

Future directions for research on 5-methyl-1-(propoxymethyl)-1H-pyrazol-3-amine include both computational and experimental investigations. High-throughput virtual screening (HTVS) can be employed to identify additional binding partners, while X-ray crystallography may provide detailed structural insights into its interactions with biological targets. Preclinical studies in appropriate animal models will be essential to evaluate its safety profile and pharmacodynamic effects before considering human trials.

The broader significance of this compound lies in its contribution to the growing library of pyrazole derivatives being explored for therapeutic applications. By leveraging structural diversity and computational tools, researchers can accelerate the discovery process, bringing novel treatments to patients more efficiently than traditional methods alone would allow.